Cas no 2248268-99-5 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,3-dimethyl-3H-indole-2-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,3-dimethyl-3H-indole-2-carboxylate
• CAS No: 2248268-99-5
• MF: C₁₉H₁₄N₂O₄
• MW: 334.325464725494
• CID: 6194756
• PubChem ID: 165725427
• Update Time: 2025-10-30

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,3-dimethyl-3H-indole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,3-dimethyl-3H-indole-2-carboxylate
• 2248268-99-5
• EN300-6518515

• Inchi： 1S/C19H14N2O4/c1-19(2)13-9-5-6-10-14(13)20-15(19)18(24)25-21-16(22)11-7-3-4-8-12(11)17(21)23/h3-10H,1-2H3
• InChI Key： OEURXZYGIIANQZ-UHFFFAOYSA-N
• SMILES： O(C(C1C(C)(C)C2C=CC=CC=2N=1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 334.09535693g/mol
• Monoisotopic Mass: 334.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 630
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 76Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,3-dimethyl-3H-indole-2-carboxylate

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,3-dimethyl-3H-indole-2-carboxylate (CAS No. 2248268-99-5): An Overview

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,3-dimethyl-3H-indole-2-carboxylate (CAS No. 2248268-99-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of indole derivatives and features a unique structural arrangement that includes an isoindole and a dimethylindole moiety. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The isoindole core is a well-known scaffold in medicinal chemistry due to its ability to modulate a wide range of biological targets. Isoindoles are often found in natural products and have been associated with diverse pharmacological activities, including anti-inflammatory, antitumor, and neuroprotective effects. The presence of the 1,3-dioxo group further enhances the compound's reactivity and stability, contributing to its potential therapeutic applications.

The 3,3-dimethylindole moiety is another key structural feature of this compound. Dimethylindoles are known for their ability to interact with specific protein targets and have been studied for their role in modulating signaling pathways involved in cell growth and differentiation. The combination of the isoindole and dimethylindole moieties in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,3-dimethyl-3H-indole-2-carboxylate suggests that this compound may exhibit potent biological activity against a variety of targets.

Recent research has focused on the synthesis and biological evaluation of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,3-dimethyl-3H-indole-2-carboxylate. Studies have shown that this compound exhibits significant anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, preliminary data suggest that it may have potential as an antitumor agent by inducing apoptosis in cancer cells through the modulation of key signaling pathways.

In the context of drug discovery, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,3-dimethyl-3H-indole-2-carboxylate has been evaluated for its pharmacokinetic properties. Preclinical studies have demonstrated that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its development as a therapeutic agent. The compound's ability to cross the blood-brain barrier (BBB) also makes it a promising candidate for the treatment of neurological disorders.

Furthermore, the structural flexibility of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,3-dimethyl-3H-indole-2-carboxylate allows for the synthesis of various analogs through chemical modifications. These analogs can be designed to optimize specific biological activities or improve pharmacological properties. For example, modifications to the dimethylindole moiety have been shown to enhance the compound's potency against certain cancer cell lines while reducing toxicity.

The potential applications of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,3-dimethyl-3H-indole-2-carboxylate extend beyond its anti-inflammatory and antitumor properties. Recent studies have explored its use as a neuroprotective agent in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The compound's ability to modulate oxidative stress and inhibit neuroinflammation makes it a promising candidate for further investigation in these areas.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-y l 3 , ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ l -dimethyl - ind o l e - c a r b o x y l a t e (CAS No. 2248268 -99 -5) represents a promising lead compound in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive target for further research and development. As ongoing studies continue to elucidate its mechanisms of action and potential therapeutic applications, this compound holds significant promise for addressing unmet medical needs in various disease areas.